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Compound of Interest

Compound Name: Umbralisib

Cat. No.: B560156

Audience: Researchers, scientists, and drug development professionals.

Introduction

Umbralisib (Ukoniq) is a dual inhibitor of phosphoinositide 3-kinase delta (PI3Kd) and casein
kinase 1 epsilon (CK1g).[1][2][3] PI3K3d is a key component of the B-cell receptor signaling
pathway, which is crucial for the proliferation and survival of malignant B-cells.[4][5] CK1g is
involved in the regulation of oncoprotein translation and has been implicated in the
pathogenesis of lymphoid malignancies.[1][2] Umbralisib has demonstrated efficacy in treating
relapsed or refractory marginal zone lymphoma (MZL) and follicular lymphoma (FL).[1][6][7]
However, it was voluntarily withdrawn from the market due to concerns about long-term side
effects.[5][7]

These application notes provide detailed protocols for in vitro assays to characterize the activity
of umbralisib, including biochemical kinase assays and cell-based assays for proliferation,
signaling, and migration.

Data Presentation

The following table summarizes the in vitro inhibitory activities of umbralisib against its primary
targets and its effects on cancer cell lines.
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Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway targeted by umbralisib and a general
workflow for an in vitro kinase assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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